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Compound of Interest

Compound Name: Ethametsulfuron

Cat. No.: B054947 Get Quote

Essential Safety and Handling Guide for
Ethametsulfuron
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling Ethametsulfuron. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental contamination.

Toxicological Data Summary
Ethametsulfuron-methyl generally exhibits low acute toxicity. The following table summarizes

key quantitative toxicological data.

Metric Value Species Reference

Acute Oral LD50 > 5000 mg/kg Rat [1]

Acute Dermal LD50 > 2000 mg/kg Rabbit [1]

Acceptable Daily

Intake (ADI)
0.01 mg/kg/day Human [2][3]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are paramount to prevent

exposure when handling Ethametsulfuron. More than 97% of pesticide exposure occurs
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through the skin, making dermal protection a priority.[4]

Required PPE
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Body Part Required Equipment
Specifications and Best
Practices

Hands Chemical-resistant gloves

Use unlined nitrile, neoprene,

or butyl rubber gloves.[4][5][6]

Ensure gloves extend up the

forearm.[5] Wash the outside

of gloves before removal and

discard disposable gloves after

each use.[5]

Body Protective clothing/Coveralls

Wear a long-sleeved shirt and

long pants at a minimum.[7]

For mixing and handling

concentrates, chemical-

resistant coveralls (e.g.,

Tyvek®) are recommended.[7]

An apron may be required for

spill protection.[4]

Eyes & Face Safety goggles and face shield

Wear chemical safety goggles

that create a seal around the

eyes.[5][8] Use a face shield

during mixing and spraying

operations to protect against

splashes.[6]

Respiratory Respirator

A mask or respirator is

necessary when handling large

volumes, in enclosed

conditions, or where dust may

be generated.[2][9] Use a

NIOSH-approved respirator

with the appropriate cartridges.

[4]

Feet Chemical-resistant boots Wear unlined, chemical-

resistant boots that cover the

ankles.[7] Pant legs should be

worn over the boots to prevent
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pesticides from entering.[7] Do

not wear leather or fabric

footwear.[5]

PPE Inspection and Maintenance
Before each use, inspect all PPE for signs of damage such as rips or tears.[8] Clean and

maintain reusable PPE according to the manufacturer's instructions.[7] Wash contaminated

work clothing separately from household laundry using hot water and detergent.[7][10][11]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Ethametsulfuron from receipt to disposal is crucial for

safety and regulatory compliance.

Receiving and Storage
Inspect Container: Upon receipt, inspect the container for any damage or leaks.

Label Verification: Ensure the container is clearly labeled as Ethametsulfuron.

Secure Storage: Store the product in its original, tightly closed container in a cool, dry, and

well-ventilated area.[9][10][11][12]

Isolation: Store away from direct sunlight, moisture, incompatible materials such as strong

oxidizing agents, other pesticides, fertilizers, food, or animal feed.[2][9][12]

Access Control: The storage area should be secure and not accessible to unauthorized

personnel or be in or around a home.[10]

Handling and Preparation
Designated Area: Conduct all handling and preparation in a designated, well-ventilated area,

preferably within a chemical fume hood.[2]
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Don PPE: Before handling, put on all required personal protective equipment as detailed in

Section 1.

Avoid Dust: Handle the substance carefully to avoid the formation of dust.[2][13]

Spill Containment: Have a spill kit readily available.

Hygiene: Avoid contact with skin, eyes, and clothing.[9][10][11] Do not eat, drink, or smoke in

the handling area.[2][10][11] Wash hands thoroughly after handling.[2][9][10][11][12]

Safe Handling Workflow Diagram
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Caption: Workflow for the safe handling of Ethametsulfuron.
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Emergency Procedures
Rapid and correct response to emergencies can significantly mitigate potential harm.

In Case of a Spill
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control and Contain: Stop the flow of material if it is safe to do so.[12] Prevent the spill from

entering drains or water courses.[2][12] Use absorbent materials like non-chlorinated cat

litter, vermiculite, or activated charcoal to contain the spill.[14]

Clean-up: Wearing appropriate PPE, sweep or shovel the absorbed material into a labeled,

sealed container for disposal.[2][3][14]

Decontaminate: Clean the spill area with detergent and water.[2]

Report: Report the spill to the appropriate authorities as required by local regulations.[14][15]

In Case of Exposure
General Advice: Move the affected person to fresh air. Ensure medical personnel are aware

of the material involved.[12]

Eye Contact: Immediately hold the eye open and rinse slowly and gently with water for 15-20

minutes.[10][11] Remove contact lenses, if present, after the first 5 minutes, then continue

rinsing.[10][11] Seek medical attention if irritation persists.[12]

Skin Contact: Take off contaminated clothing immediately.[10][11] Rinse the skin with plenty

of soap and water for 15-20 minutes.[10][11][12]

Inhalation: Move the person to fresh air.[3][12] If breathing is difficult, give oxygen.[3] Call a

physician if symptoms develop or persist.[12]

Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting.[3] Call a poison control

center or doctor immediately for treatment advice.[11]
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Caption: Emergency response plan for Ethametsulfuron incidents.

Disposal Plan
Proper disposal of Ethametsulfuron and its containers is essential to prevent environmental

contamination.[16] Ethametsulfuron is very toxic to aquatic life with long-lasting effects.[3][13]

Disposal of Unwanted Ethametsulfuron
Follow Regulations: Dispose of waste and residues in accordance with all applicable local,

state, and federal regulations.[12]
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Licensed Facility: Unwanted product should be disposed of at a licensed waste disposal site.

[12] This may involve mixing with a combustible solvent and burning in a chemical incinerator

equipped with an afterburner and scrubber.[13]

Avoid Environmental Release: Do not allow the product to enter drains, water courses, or be

discharged onto the ground.[12][13]

Disposal of Empty Containers
Triple Rinse: Empty containers must be triple-rinsed immediately after use.[17]

Step 1: Empty the container into the spray tank and drain for 30 seconds.[17]

Step 2: Fill the container 20-25% full with clean water and securely replace the cap.[17]

Step 3: Vigorously shake or roll the container for at least 30 seconds.[17]

Step 4: Pour the rinsate into the spray tank and drain for 30 seconds.[17]

Step 5: Repeat steps 2-4 two more times.[17]

Puncture Container: After rinsing, puncture the container to prevent reuse.[9]

Recycle or Dispose: Take the rinsed and punctured containers to an approved waste

handling site for recycling or disposal.[12] Programs like drumMUSTER may be available for

recycling eligible containers.[17] If not triple-rinsed, containers are considered hazardous

waste.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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